![molecular formula C27H39N3O9 B3855864 1-[3-(dimethylamino)propyl]-N-mesitylprolinamide di(2-butenedioate)](/img/structure/B3855864.png)
1-[3-(dimethylamino)propyl]-N-mesitylprolinamide di(2-butenedioate)
Overview
Description
1-[3-(dimethylamino)propyl]-N-mesitylprolinamide di(2-butenedioate) is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a proline derivative that has been found to exhibit various biochemical and physiological effects, making it a promising candidate for use in various research applications.
Mechanism of Action
The mechanism of action of 1-[3-(dimethylamino)propyl]-N-mesitylprolinamide di(2-butenedioate) is not fully understood. However, it is believed to act as a chiral catalyst in various reactions, due to its proline derivative structure.
Biochemical and Physiological Effects:
1-[3-(dimethylamino)propyl]-N-mesitylprolinamide di(2-butenedioate) has been found to exhibit various biochemical and physiological effects. It has been shown to have antimicrobial properties, and has been used in the synthesis of various bioactive compounds. It has also been found to have potential as a therapeutic agent for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-[3-(dimethylamino)propyl]-N-mesitylprolinamide di(2-butenedioate) in lab experiments is its ability to act as a chiral catalyst, which can lead to the formation of enantiopure products. However, one limitation is that its synthesis can be complex and time-consuming, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of 1-[3-(dimethylamino)propyl]-N-mesitylprolinamide di(2-butenedioate) in scientific research. It has potential for use in the synthesis of various bioactive compounds, and as a therapeutic agent for the treatment of various diseases. It could also be used in the development of new chiral catalysts, and in the study of asymmetric synthesis.
Scientific Research Applications
1-[3-(dimethylamino)propyl]-N-mesitylprolinamide di(2-butenedioate) has been found to exhibit various properties that make it useful in scientific research. It has been used as a chiral ligand in asymmetric synthesis, as a catalyst in various reactions, and as a building block in the synthesis of other compounds.
properties
IUPAC Name |
(E)-but-2-enedioic acid;1-[3-(dimethylamino)propyl]-N-(2,4,6-trimethylphenyl)pyrrolidine-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H31N3O.2C4H4O4/c1-14-12-15(2)18(16(3)13-14)20-19(23)17-8-6-10-22(17)11-7-9-21(4)5;2*5-3(6)1-2-4(7)8/h12-13,17H,6-11H2,1-5H3,(H,20,23);2*1-2H,(H,5,6)(H,7,8)/b;2*2-1+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGNYAFYXROGKNI-LVEZLNDCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)C2CCCN2CCCN(C)C)C.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)C2N(CCC2)CCCN(C)C)C.C(=C/C(=O)O)\C(=O)O.C(=C/C(=O)O)\C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H39N3O9 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
549.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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